Cas no 66421-55-4 (Glycocholsaeure)

• Product Name: Glycocholsaeure
• CAS No: 66421-55-4
• MF: C₂₆H₄₃NO₆
• MW: 465.622728586197
• CID: 2013241
• PubChem ID: 12358464
• Update Time: 2025-04-21

Glycocholsaeure Chemical and Physical Properties

Names and Identifiers

• Glycocholsaeure
• Glykocholsaeure
• Glycoallocholic acid
• DTXSID10859389
• 66421-55-4

• Inchi： 1S/C26H43NO6/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33)/t14-,15-,16-,17-,18+,19+,20-,21+,24+,25+,26-/m1/s1
• InChI Key： RFDAIACWWDREDC-JODXHIDWSA-N
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(NCC(=O)O)=O)[C@]21C)O)O

Computed Properties

• Exact Mass: 465.30903809Da
• Monoisotopic Mass: 465.30903809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 127Ų